![molecular formula C26H35N3O3 B3950776 1-benzyl-4-{[1-(2,3-dimethoxybenzyl)-4-piperidinyl]carbonyl}piperazine](/img/structure/B3950776.png)
1-benzyl-4-{[1-(2,3-dimethoxybenzyl)-4-piperidinyl]carbonyl}piperazine
Overview
Description
BZP is a synthetic compound that was first synthesized in the 1970s as an antidepressant. However, due to its stimulant properties, it was later used as a recreational drug. Despite its recreational use, BZP has potential therapeutic applications in the treatment of certain medical conditions. Therefore, it is important to understand the properties and effects of this compound.
Mechanism of Action
The exact mechanism of action of BZP is not fully understood. However, it is believed to act as a dopamine and serotonin reuptake inhibitor, leading to increased levels of these neurotransmitters in the brain. BZP also has affinity for the adrenergic receptors, which may contribute to its stimulant effects.
Biochemical and Physiological Effects:
BZP has several biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature in animal models. BZP also has stimulant effects, leading to increased alertness, energy, and euphoria. However, these effects can also lead to adverse effects such as anxiety, paranoia, and psychosis.
Advantages and Limitations for Lab Experiments
BZP has several advantages for lab experiments. It is a synthetic compound, which allows for precise control over the purity and concentration of the compound. BZP is also relatively easy to synthesize, which makes it a cost-effective option for research purposes. However, the recreational use of BZP has led to its classification as a controlled substance in many countries, which can limit its availability for research purposes.
Future Directions
There are several future directions for research on BZP. One area of interest is its potential use in the treatment of Parkinson's disease. Further studies are needed to determine the efficacy and safety of BZP for this indication. Another area of interest is the development of new compounds based on the structure of BZP, which may have improved therapeutic properties and fewer adverse effects. Additionally, more research is needed to understand the mechanism of action of BZP and its effects on the brain and body.
In conclusion, 1-Benzyl-4-{[1-(2,3-dimethoxybenzyl)-4-piperidinyl]carbonyl}piperazine, or BZP, is a synthetic compound with potential therapeutic applications. It has been studied for its anxiolytic, antidepressant, and dopamine-enhancing effects. However, its recreational use has led to concerns about its safety and potential for abuse. Further research is needed to fully understand the properties and effects of BZP and its potential use in the treatment of medical conditions.
Scientific Research Applications
BZP has been the subject of several scientific studies due to its potential therapeutic applications. It has been shown to have anxiolytic and antidepressant effects in animal models. BZP has also been studied for its potential use in the treatment of Parkinson's disease, as it has been shown to increase dopamine levels in the brain.
properties
IUPAC Name |
(4-benzylpiperazin-1-yl)-[1-[(2,3-dimethoxyphenyl)methyl]piperidin-4-yl]methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H35N3O3/c1-31-24-10-6-9-23(25(24)32-2)20-27-13-11-22(12-14-27)26(30)29-17-15-28(16-18-29)19-21-7-4-3-5-8-21/h3-10,22H,11-20H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLCVRRSCGVIILN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)CN2CCC(CC2)C(=O)N3CCN(CC3)CC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H35N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.